2-(6-chloropyridin-3-yloxy)-N,N,2-trimethylpropan-1-amine

• Molecular Formula: C11H17ClN2O
• Molecular Weight: 228.72 g/mol
• IUPAC Name: 2-(6-chloropyridin-3-yl)oxy-N,N,2-trimethylpropan-1-amine
• InChI: InChI=1S/C11H17ClN2O/c1-11(2,8-14(3)4)15-9-5-6-10(12)13-7-9/h5-7H,8H2,1-4H3
• InChI Key: WHGNWFUOPQKIOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN(C)C)OC1=CN=C(C=C1)Cl

Description

2-(6-chloropyridin-3-yloxy)-N,N,2-trimethylpropan-1-amine is a useful research compound. Its molecular formula is C11H17ClN2O and its molecular weight is 228.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a large capacity microwave tube containing 2-(6-chloropyridin-3-yloxy)-2-methylpropanal (354 mg, 1.77 mmol) and sodium triacetoxyborohydride (940 mg, 4.43 mmol) in dry dichloromethane (4 ml) was added glacial acetic acid (0.81 ml, 14.2 mmol) followed by a 2 M solution of dimethylamine (14.2 ml, 28.4 mmol, in tetrahydrofuran). The tube was capped and heated to 50° C. (oil bath) with vigorous stirring for 16 hours. The mixture was cooled to ambient and the contents poured into a separatory funnel containing an aqueous solution of saturated sodium bicarbonate (30 ml). Dichloromethane (30 ml) was added and the mixture was shaken. The contents were filtered through a plug of celite, washing well with dichloromethane. The filtrate was collected and washed with a brine solution (40 ml). The dichloromethane phase was collected and the aqueous phase was back extracted with methylene chloride (2×40 mL). The organic phases were combined, dried over magnesium sulfate, filtered and stripped. The material was purified by preparative thin layer chromatography (2 plates), eluting with 1.8% methanol/dichloromethane. The plates were then re-developed with 2.6% methanol/dichloromethane, and the product band was collected which provided the desired as a light yellow mobile oil, which slowly solidified on standing (255 mg). (M+H)+=229 m/e.